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Assigning the carbon spectrum of 6-Bromo-5-methylquinazolin-4(3H)-one presents a unique
challenge due to the peri-interaction between the 5-methyl group and the C4-carbonyl. Unlike
standard quinazolinones, the 5,6-substitution pattern creates a crowded steric environment that
deviates from standard additivity rules.

This guide compares Predicted Values (based on standard substituent chemical shifts) against
Refined Experimental Assignments derived from validated analog data (e.g., 6-bromo-2-ethyl-
5-methyl derivatives). The comparison highlights the critical "Heavy Atom" and "Steric
Compression" effects that automated predictors often miss.

Part 1: Comparative Analysis (Data Presentation)

The following table contrasts the theoretical shifts with refined assignments based on
experimental literature of closely related analogs. Note the significant deviation at C5 and C6
due to the ortho-bromo and peri-methyl effects.

Table 1: 13C NMR Assignment Comparison

Solvent: DMSO-de | Reference: TMS (0 ppm)
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Carbon
Position

Type

Predicted
Shift (ppm)*

Refined
Assignment

(ppm)

A (Exp -
Pred)

Mechanistic
Insight

C4 (C=0)

Cq

160.5

161.8 —162.5

+1.5

Peri-Effect: 5-
Me steric
compression
deshields the

carbonyl.

C2 (CH)

CH

145.0

1455 - 146.0

+0.5

Typical C2
resonance;
sensitive to
solvent H-

bonding.

C8a

Cq

148.0

150.0 — 150.5

+2.0

Electronic
push from the
fused ring

system.

C5

Cq

132.0

137.5-139.0

+6.0

Critical:
Deshielded
by ipso-Me
(+9) and
ortho-Br (+3).

C7

CH

129.5

127.0 -128.5

-15

Ortho to Br;
typically
deshielded,
but
resonance
effects

dampen this.

Cc8

CH

127.0

126.5-127.5

0.5

Remote from
substituents;
remains close
to scaffold

baseline.
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C6 Cq 125.0 1225-123.0 -2.0

Heavy Atom
Effect:lpso-Br
causes
significant
shielding,
countering
the ortho-Me

effect.

Cda Cq 119.0 121.0-1215 +2.0

Bridgehead
carbon;
sensitive to
ring
deformation
by 5-Me.

5-CHs CHs 18.0 21.5-22.0 +3.5

Downfield
shift due to
steric
crowding
(aromatic
methyl).

*Predicted values based on standard ChemDraw/ACD additivity algorithms.

Part 2: Experimental Validation Protocol

To definitively confirm the regio-isomerism (5-Me/6-Br vs. 6-Me/5-Br), you cannot rely on 1D

NMR alone. The following Self-Validating HMBC Protocol is required.

Protocol: HMBC Connectivity Workflow

Objective: Distinguish C5 from C6 and C4a using long-range proton-carbon correlations.

e Sample Preparation:

o Dissolve 15-20 mg of compound in 0.6 mL DMSO-ds.
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o Note: Avoid CDCIs if possible, as solubility issues can broaden the critical quaternary
peaks (C4a, C5, C6).

e Acquisition Parameters (Bruker/Varian 500 MHz):

o Experiment:hmbcgpndqgf (Gradient-selected HMBC with molecular motion suppression).

o Long-range Delay (CNST13): Set to 8 Hz (62.5 ms). This is optimal for the 3-bond
coupling (

) from the Methyl protons.
o Scans: Minimum 32 scans to resolve quaternary carbons.
o Data Analysis (The "Triad" Check):
o Locate the Methyl Singlet in *H NMR (~2.4 - 2.6 ppm).

o In the HMBC spectrum, this methyl proton signal MUST show correlations to three specific
carbons:

1. C5 (Ipso): Strong
correlation (~138 ppm).
2. C6 (Ortho): Strong

correlation (~123 ppm).

3. C4a (Ortho): Strong

correlation (~121 ppm).

o Crucial Validation: The Methyl protons should NOT correlate to the Carbonyl (C4)
significantly (4-bond coupling is usually too weak). If you see a strong correlation to a
carbonyl, re-evaluate the structure (methyl might be at C2 or C3).

Part 3: Visualization of Assighment Logic
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The following diagram illustrates the critical HMBC correlations that validate the 5-methyl
position. The "Peri-Interaction™ arrow highlights the steric zone responsible for the C4
deshielding.

5-Methyl (Protons)
~2.5 ppm

3J (Strong) C5 (Ipso)
~138 ppm

3J (Diagnostic) C6 (Ortho to Me)

~123 ppm (Br-attached)

C4a (Bridgehead)
~121 ppm

Click to download full resolution via product page

Figure 1: HMBC Correlation Network. Green arrows indicate experimentally observable long-
range couplings (

) from the methyl group protons, definitively anchoring the methyl group at position 5.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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